Cas no 2229505-78-4 (2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine
• CAS No: 2229505-78-4
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6386760
• PubChem ID: 165668898
• Update Time: 2025-10-31

2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine
• 2-[1-(5-bromofuran-2-yl)cyclopropyl]propan-2-amine
• 2229505-78-4
• EN300-1914783

• Inchi： 1S/C10H14BrNO/c1-9(2,12)10(5-6-10)7-3-4-8(11)13-7/h3-4H,5-6,12H2,1-2H3
• InChI Key： UOSXHMPUPQQJJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C(C)(C)N)CC2)O1

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine

Introduction to 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine (CAS No. 2229505-78-4)

2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine, with the CAS number 2229505-78-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopropylamines and is characterized by a 5-bromofuran moiety, which imparts specific chemical and biological properties. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine.

The chemical structure of 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine is composed of a cyclopropyl ring attached to a propanamine group, with a 5-bromofuran substituent. The presence of the bromine atom in the furan ring adds to the compound's reactivity and stability, making it an interesting candidate for various chemical reactions and biological studies. The cyclopropyl ring, known for its strain energy, can influence the conformational flexibility and reactivity of the molecule, which can be crucial for its biological activity.

The synthesis of 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine typically involves several steps, including the formation of the cyclopropyl ring and the introduction of the 5-bromofuran substituent. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity. One common approach involves the reaction of a suitable brominated furan derivative with a cyclopropyl-substituted propanamine precursor. The use of transition metal catalysts, such as palladium or copper, has been shown to enhance the efficiency and selectivity of these reactions.

In terms of biological activity, 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine has shown promising results in various preclinical studies. Research has focused on its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that this compound can selectively inhibit certain kinases, which are key targets in cancer therapy. Additionally, it has exhibited activity against viral replication, making it a potential candidate for antiviral drug development.

The pharmacological profile of 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine has been evaluated in both in vitro and in vivo models. In vitro assays have shown that it can effectively modulate the activity of specific cellular pathways, leading to reduced proliferation and increased apoptosis in cancer cells. In vivo studies using animal models have further confirmed its therapeutic potential, with observed reductions in tumor growth and viral load.

The safety profile of 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine is another critical aspect that has been investigated. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses, suggesting a favorable safety margin. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 2-1-(5-bromofuran-2-yl)cyclopropylpropan-2-amine (CAS No. 2229505-78-4) is a promising compound with unique structural features and potential therapeutic applications. Its ability to selectively inhibit key enzymes and receptors makes it an attractive candidate for drug development in areas such as cancer therapy and antiviral treatments. Ongoing research continues to explore its full potential, with the aim of advancing it into clinical trials and ultimately bringing it to market as a novel therapeutic agent.